![molecular formula C12H10ClNO3 B1359960 (4E)-3-(chloromethyl)-4-(2-methoxybenzylidene)isoxazol-5(4H)-one CAS No. 1142199-13-0](/img/structure/B1359960.png)
(4E)-3-(chloromethyl)-4-(2-methoxybenzylidene)isoxazol-5(4H)-one
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Description
“(4E)-3-(chloromethyl)-4-(2-methoxybenzylidene)isoxazol-5(4H)-one” is a chemical compound with the molecular formula C12H10ClNO3 and a molecular weight of 251.67 . It is used for research and development purposes .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 251.67 . Unfortunately, other properties such as density, boiling point, melting point, and flash point are not available .
Scientific Research Applications
Crystallographic and Theoretical Studies
- Crystallography and Density Functional Theory (DFT) Analysis : Arylidene-isoxazolone compounds, including those similar to (4E)-3-(chloromethyl)-4-(2-methoxybenzylidene)isoxazol-5(4H)-one, have been studied using crystallography and DFT. These studies provide insights into molecular geometry, vibrational frequencies, atomic orbitals, and electrostatic maps (Brancatelli et al., 2011).
Green Synthesis and Catalysis
- Green Synthesis in Water : Isoxazol-5(4H)-one derivatives have been synthesized using environmentally friendly methods in aqueous media, highlighting the potential for green chemistry applications (Pourmousavi et al., 2018).
Corrosion Inhibition
- Use as Corrosion Inhibitor : Certain isoxazole derivatives are effective as corrosion inhibitors for metals in acidic media, which is crucial for industrial applications (Aslam et al., 2020).
Nonlinear Optical Properties
- Nonlinear Optical (NLO) Crystals : Isoxazolone-based compounds have been used to grow NLO crystals, demonstrating significant potential in photonic and optical applications (Zhang et al., 2015).
Photophysical Behavior
- Fluorogenic Properties in RNA Imaging : Certain derivatives of isoxazolones, similar in structure, exhibit weak fluorescence in solvents, relevant for RNA imaging applications (Santra et al., 2019).
Organic Synthesis
- Synthetic Precursors in Organic Chemistry : Isoxazolone derivatives serve as precursors in synthesizing other organic compounds, useful in various industries including pharmaceuticals (Mosallanezhad & Kiyani, 2019).
Biological Activity
- Potential in Agrichemicals and Pharmaceuticals : Derivatives of isoxazole-5(4H)-ones exhibit significant biological properties, such as antibacterial and anticancer activities, making them valuable in pharmaceutical research (Kiyani & Mosallanezhad, 2018).
properties
IUPAC Name |
(4E)-3-(chloromethyl)-4-[(2-methoxyphenyl)methylidene]-1,2-oxazol-5-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClNO3/c1-16-11-5-3-2-4-8(11)6-9-10(7-13)14-17-12(9)15/h2-6H,7H2,1H3/b9-6+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMNWTSVIAZVNDE-RMKNXTFCSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C=C2C(=NOC2=O)CCl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1/C=C/2\C(=NOC2=O)CCl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClNO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.66 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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